1. Home
  2. Product
  3. 2-Formyl-3,17|A-O-bis(methoxymethyl)estradiol
2-Formyl-3,17|A-O-bis(methoxymethyl)estradiol 2-Formyl-3,17|A-O-bis(methoxymethyl)estradiol
Brand Name: Vulcanchem
CAS No.: 123715-80-0
VCID: VC20769669
InChI: InChI=1S/C23H32O5/c1-23-9-8-17-18(20(23)6-7-22(23)28-14-26-3)5-4-15-11-21(27-13-25-2)16(12-24)10-19(15)17/h10-12,17-18,20,22H,4-9,13-14H2,1-3H3/t17-,18+,20-,22-,23-/m0/s1
SMILES: CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol

2-Formyl-3,17|A-O-bis(methoxymethyl)estradiol

CAS No.: 123715-80-0

Cat. No.: VC20769669

Molecular Formula: C23H32O5

Molecular Weight: 388.5 g/mol

* For research use only. Not for human or veterinary use.

2-Formyl-3,17|A-O-bis(methoxymethyl)estradiol - 123715-80-0

Specification

CAS No. 123715-80-0
Molecular Formula C23H32O5
Molecular Weight 388.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2-carbaldehyde
Standard InChI InChI=1S/C23H32O5/c1-23-9-8-17-18(20(23)6-7-22(23)28-14-26-3)5-4-15-11-21(27-13-25-2)16(12-24)10-19(15)17/h10-12,17-18,20,22H,4-9,13-14H2,1-3H3/t17-,18+,20-,22-,23-/m0/s1
Standard InChI Key PGRCGHQMTWFDPC-PAHONEIHSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC
SMILES CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC
Canonical SMILES CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19